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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212 Get Quote

This guide provides essential safety information for researchers, scientists, and drug

development professionals working with N-Ethylpropylamine. It is designed to address

potential issues and questions regarding its safe handling and storage in a laboratory setting.

Frequently Asked Questions (FAQs) and
Troubleshooting Guides
Q1: What are the primary hazards associated with N-Ethylpropylamine?

A1: N-Ethylpropylamine is a highly flammable liquid and vapor.[1][2][3][4][5] It is also

corrosive and can cause severe skin burns and eye damage.[2][3][4][5][6][7] Inhalation or

ingestion can be harmful, and it is toxic in contact with skin.[1][3][4][6]

Q2: What personal protective equipment (PPE) is required when handling N-
Ethylpropylamine?

A2: When working with N-Ethylpropylamine, it is crucial to wear appropriate personal

protective equipment. This includes:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][8]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[5][6][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b033212?utm_src=pdf-interest
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA1484606&productDescription=N-ETHYLPROPYLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://ccis.chemoventory.com/msds/616-24-0_1-ethylp_71.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA14846~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2012:26:52~~N-Ethylpropylamine~~
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropylamine
https://www.tcichemicals.com/AU/en/p/E0351
https://ccis.chemoventory.com/msds/616-24-0_1-ethylp_71.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA14846~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2012:26:52~~N-Ethylpropylamine~~
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropylamine
https://www.tcichemicals.com/AU/en/p/E0351
https://www.atamanchemicals.com/n-ethyl-propylamine_u34861/
https://cymitquimica.com/cas/20193-20-8/
https://www.fishersci.com/store/msds?partNumber=AA1484606&productDescription=N-ETHYLPROPYLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA14846~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2012:26:52~~N-Ethylpropylamine~~
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropylamine
https://www.atamanchemicals.com/n-ethyl-propylamine_u34861/
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.atamanchemicals.com/n-ethyl-propylamine_u34861/
https://wap.guidechem.com/encyclopedia/n-ethylpropylamine-dic20107.html
https://www.tcichemicals.com/AU/en/p/E0351
https://www.atamanchemicals.com/n-ethyl-propylamine_u34861/
https://wap.guidechem.com/encyclopedia/n-ethylpropylamine-dic20107.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working in a

poorly ventilated area or when exposure limits may be exceeded.[2] All work should ideally

be conducted in a chemical fume hood.[3][6]

Q3: What are the proper storage conditions for N-Ethylpropylamine?

A3: N-Ethylpropylamine should be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[1][2][3][7][8] It is recommended to store it in a refrigerator at 2-8°C.[9] Keep it

away from heat, sparks, open flames, and other ignition sources.[1][2][3][6][8] The storage area

should be designated for corrosive and flammable materials.[3]

Q4: What materials are incompatible with N-Ethylpropylamine?

A4: N-Ethylpropylamine is incompatible with strong oxidizing agents and acids.[6][7] Contact

with these substances can lead to hazardous reactions.

Q5: What should I do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[3]

[10] Use non-sparking tools and absorbent materials to contain and clean up the spill.[2][3][8]

Ensure adequate ventilation.[6][8] Dispose of the waste in accordance with local regulations for

hazardous materials.[3]

Q6: What are the first-aid measures in case of exposure?

A6:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][8]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[3][5][8]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[3][5][8][11]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][5][8][11]

Quantitative Data Summary
Property Value

Molecular Formula C5H13N

Molecular Weight 87.16 g/mol [4]

Boiling Point 80-91 °C[2][6]

Flash Point 2 °C (closed cup)[2]

Density 0.748 g/cm³ at 25 °C[2]

Storage Temperature 2-8°C (Refrigerator)[9]

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the standard workflow for safely handling N-Ethylpropylamine
in a laboratory setting.
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Preparation
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Emergency Procedures

Don Personal Protective Equipment (PPE)
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Ensure Fume Hood is Operational

Gather All Necessary Materials

Transfer N-Ethylpropylamine
- Use Grounded Equipment
- Use Non-Sparking Tools

Begin Experiment

Perform Experiment in Fume Hood

Tightly Seal Container Dispose of Waste According to Regulations

Store in a Cool, Dry, Well-Ventilated Area
- Away from Incompatibles

Spill Personal Exposure

Click to download full resolution via product page

Caption: Workflow for safe handling of N-Ethylpropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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